Cas no 68597-44-4 (1-(5-chloro-2-methoxyphenyl)propan-1-one)

• Product Name: 1-(5-chloro-2-methoxyphenyl)propan-1-one
• CAS No: 68597-44-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD11617658
• CID: 392842
• PubChem ID: 12431830
• Update Time: 2025-04-19

1-(5-chloro-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-chloro-2-methoxyphenyl)-
• 1-(5-chloro-2-methoxyphenyl)propan-1-one
• 68597-44-4
• 3'-Chloro-6'-methoxypropiophenone
• DTXSID70498031
• CS-0262134
• 1-(5-Chloro-2-methoxy-phenyl)-propan-1-one
• AKOS000299343
• SCHEMBL9720636
• EN300-81588

• MDL： MFCD11617658
• Inchi： 1S/C10H11ClO2/c1-3-9(12)8-6-7(11)4-5-10(8)13-2/h4-6H,3H2,1-2H3
• InChI Key： UAXKJHNDCLNPES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC)=O)OC

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones